BE“GHE Foundational & Exploratory

Check Availability & Pricing

Coumarin 480 chemical structure and molecular
weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Coumarin 480

Cat. No.: B156194

Coumarin 480: A Technical Guide for
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For Immediate Release

This technical guide provides an in-depth overview of Coumarin 480, a versatile fluorescent
dye with significant applications in research and drug development. This document outlines its
chemical properties, experimental applications, and the fundamental principles of its use.

Chemical Structure and Properties

Coumarin 480, also known by its synonym Coumarin 102, is a synthetic organic dye belonging
to the coumarin family.[1][2] Its rigidized molecular structure, formed by the fusion of a pyrone
ring with a benzene molecule, is the basis for its distinct photophysical properties. The IUPAC
name for Coumarin 480 is 2,3,6,7-tetrahydro-9-methyl-1H,5H,11H-[1]benzopyrano-[6,7,8-
ijjquinolizin-11-one.[1][2]

The chemical structure of Coumarin 480 is as follows:

l».Chemical structure of Coumarin 480

Caption: Chemical structure of Coumarin 480.

Quantitative Data Summary
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The key physicochemical properties of Coumarin 480 are summarized in the table below for
easy reference.

Property Value Reference(s)
Molecular Formula C16H17NO2 [1103114]
Molecular Weight 255.31 g/mol [31[5][6]
CAS Number 41267-76-9 [11[31[7]

Pale yellow crystalline powder
Appearance _ _ [1][3][4]
/ Light brown to brown solid

Melting Point 152-156 °C [8]
Boiling Point (est.) 398.54 °C [8]
Flash Point (est.) 194.9 °C [8]

Applications in Research and Drug Development
Coumarin 480 is a widely utilized tool in various scientific fields due to its excellent fluorescent

properties. Its primary applications include:

e Fluorescent Probe: Coumarin 480 serves as a sensitive fluorescent probe to investigate
molecular interactions and changes in the microenvironment.[1] Its fluorescence is highly
sensitive to solvent polarity, making it an ideal tool for studying solvent relaxation dynamics
and hydrogen bonding.[1]

o Laser Dye: As a laser dye, Coumarin 480 is employed in tunable lasers to generate
emissions in the blue-green region of the spectrum.[9]

» Biological Imaging: While its emission can sometimes overlap with cellular autofluorescence,
Coumarin 480 and its derivatives are used in multicolor imaging applications.[9]

Experimental Protocol: Cellular Imaging with
Coumarin 480
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This protocol provides a general framework for using Coumarin 480 as a fluorescent probe for
cellular imaging. The specific concentrations and incubation times may require optimization
depending on the cell type and experimental objectives.

Objective: To visualize intracellular compartments or dynamics using Coumarin 480.
Materials:

o Coumarin 480

e Dimethyl sulfoxide (DMSO)

e Phosphate-buffered saline (PBS)

» Cell culture medium

¢ Live cells cultured on coverslips or in imaging dishes

» Fluorescence microscope with appropriate filter sets (Excitation ~400 nm, Emission ~480
nm)

Procedure:

o Stock Solution Preparation: Prepare a 1 mM stock solution of Coumarin 480 in high-quality,
anhydrous DMSO. Store the stock solution at -20°C, protected from light.

o Working Solution Preparation: On the day of the experiment, dilute the stock solution in pre-
warmed cell culture medium or PBS to the desired final working concentration (typically in
the range of 1-10 pM).

o Cell Staining: a. Remove the cell culture medium from the cells. b. Wash the cells gently with
pre-warmed PBS. c. Add the Coumarin 480 working solution to the cells and incubate for
15-30 minutes at 37°C in a COz2 incubator.

e Washing: a. Remove the staining solution. b. Wash the cells two to three times with pre-
warmed PBS to remove any unbound dye.
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¢ Imaging: a. Add fresh, pre-warmed cell culture medium or an appropriate imaging buffer to
the cells. b. Image the stained cells using a fluorescence microscope with a suitable filter set
for Coumarin 480 (e.g., DAPI or blue fluorescent protein channel).

Workflow for a Fluorescence-Based Assay

The following diagram illustrates a typical workflow for a fluorescence-based assay using a
coumarin probe like Coumarin 480 to detect a specific analyte.

Workflow for Analyte Detection Using a Coumarin-Based Fluorescent Probe

Preparation

Prepare Coumarin Probe Stock Solution Prepare Biological Sample (e.g., cells, lysate)

Experiment

Incubate Sample with Coumarin Probe

Measure Fluorescence Intensity (Excitation/Emission)

Process Raw Fluorescence Data

Quantify Analyte Concentration

Draw Conclusions
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Click to download full resolution via product page

Caption: A logical workflow for utilizing a coumarin-based fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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